Cas no 74178-24-8 (bis(3-methylphenyl) phosphoramidate)

• Product Name: bis(3-methylphenyl) phosphoramidate
• CAS No: 74178-24-8
• MF: C₁₄H₁₆NO₃P
• MW: 277.255504608154
• CID: 979080
• PubChem ID: 305765
• Update Time: 2025-04-19

bis(3-methylphenyl) phosphoramidate Chemical and Physical Properties

Names and Identifiers

• bis(3-methylphenyl) phosphoramidate
• 1-[amino-(3-methylphenoxy)phosphoryl]oxy-3-methylbenzene
• AC1L77JP
• di-m-methylphenyl amidophosphate
• HMS2787K04
• NSC202812
• Phosphoramidic acid di-m-tolyl ester
• STL362886
• STOCK1S-94256
• 74178-24-8
• SR-01000198829
• AKOS001025111
• SR-01000198829-1
• Z56757599
• NSC-202812
• CHEMBL1699007
• SMR000427627
• bis(3-methylphenyl) amidophosphate
• MLS001049257
• DTXSID90308244

• Inchi： 1S/C14H16NO3P/c1-11-5-3-7-13(9-11)17-19(15,16)18-14-8-4-6-12(2)10-14/h3-10H,1-2H3,(H2,15,16)
• InChI Key： MHXKRLDJPWTMDD-UHFFFAOYSA-N
• SMILES： P(N)(=O)(OC1=CC=CC(C)=C1)OC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 277.08688
• Monoisotopic Mass: 277.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55
• LogP: 4.52830